Cas no 1804370-76-0 (5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-sulfonyl chloride)

• Product Name: 5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-sulfonyl chloride
• CAS No: 1804370-76-0
• MF: C₈H₃BrClF₆NO₃S
• MW: 422.526740312576
• CID: 4845864
• Update Time: 2025-10-12

5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-sulfonyl chloride

• Inchi： 1S/C8H3BrClF6NO3S/c9-1-3-2-17-6(20-8(14,15)16)4(7(11,12)13)5(3)21(10,18)19/h2H,1H2
• InChI Key： UGGMXPGCJBVIGB-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(C(F)(F)F)=C1S(=O)(=O)Cl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 464
• XLogP3: 3.8
• Topological Polar Surface Area: 64.599

Additional information on 5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-sulfonyl chloride

Introduction to 5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-sulfonyl chloride (CAS No. 1804370-76-0)

5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-sulfonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1804370-76-0, belongs to a class of pyridine derivatives characterized by the presence of multiple functional groups, including a bromomethyl group, trifluoromethoxy, and trifluoromethyl substituents. These features make it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The structural composition of this compound imparts unique chemical properties that are highly valuable in medicinal chemistry. The presence of the bromomethyl group provides a reactive site for further functionalization, enabling the construction of more complex molecular architectures. In contrast, the trifluoromethoxy and trifluoromethyl groups introduce electron-withdrawing effects and enhance lipophilicity, which are critical factors in drug design for improving metabolic stability and bioavailability.

Recent advancements in synthetic methodologies have highlighted the utility of this compound in constructing heterocyclic frameworks. For instance, studies have demonstrated its role as a precursor in the synthesis of substituted pyridines, which are prevalent motifs in many pharmacologically active agents. The sulfonyl chloride functionality further enhances its reactivity, allowing for facile introduction into various biological assays and drug discovery pipelines.

In the context of modern drug development, the demand for structurally diverse and functionally optimized compounds has led to increased interest in pyridine derivatives. The specific arrangement of substituents in 5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-sulfonyl chloride aligns well with current trends toward molecules with enhanced binding affinity and selectivity. This has been particularly evident in the design of kinase inhibitors, where trifluorinated pyridines are known to improve potency and resistance profiles.

Moreover, the compound's potential applications extend beyond pharmaceuticals into agrochemicals. The unique electronic properties conferred by the trifluorinated groups make it an attractive candidate for developing novel pesticides and herbicides. Research has shown that such modifications can significantly enhance the efficacy of agrochemicals while reducing environmental impact, aligning with global efforts toward sustainable agriculture.

The synthesis of 5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-sulfonyl chloride involves multi-step organic transformations that require precise control over reaction conditions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic strategies are crucial for ensuring that the final product meets the stringent requirements of industrial-scale production.

From a mechanistic standpoint, the reactivity of this compound can be attributed to the interplay between its various functional groups. The bromomethyl group is highly nucleophilic due to its electrophilic nature, while the trifluoromethoxy and trifluoromethyl groups modulate electronic distribution through induction effects. This balance allows for selective transformations under different reaction conditions, making it a valuable tool in synthetic organic chemistry.

In recent years, computational chemistry has played an increasingly important role in optimizing synthetic routes for complex molecules like 5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-sulfonyl chloride. Molecular modeling studies have helped predict reaction outcomes and identify potential pitfalls before experimental trials are conducted. This approach not only saves time but also reduces waste, contributing to more efficient drug discovery processes.

The compound's stability under various storage conditions is another critical consideration. Proper handling and storage protocols must be followed to maintain its integrity during transport and use. Research has indicated that under inert atmospheres and at controlled temperatures, 5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-sulfonyl chloride remains stable for extended periods, ensuring reliability for industrial applications.

Future directions in research may explore novel derivatives of this compound to expand its utility further. By modifying existing functional groups or introducing new ones, scientists can generate libraries of compounds with tailored properties for specific applications. This iterative approach is fundamental to advancing drug discovery efforts across multiple therapeutic areas.

In conclusion,5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-sulfonyl chloride (CAS No. 1804370-76-0) represents a significant advancement in synthetic chemistry with broad implications for pharmaceutical and agrochemical industries. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative bioactive molecules.